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Compound of Interest

Compound Name: Dioxabenzofos

Cat. No.: B1670715 Get Quote

Disclaimer: Dioxabenzofos, also known as Salithion, is an obsolete organophosphate

insecticide and is no longer in widespread use. The following information is provided for

research and informational purposes only and does not constitute a recommendation for its

use.

Introduction
Dioxabenzofos (2-methoxy-4H-1,3,2-benzodioxaphosphorin 2-sulfide) is an

organothiophosphate insecticide.[1][2][3] As with other organophosphates, its mode of action is

the inhibition of the enzyme acetylcholinesterase (AChE), which is critical for nerve function in

insects.[4] This inhibition leads to the accumulation of the neurotransmitter acetylcholine,

resulting in paralysis and eventual death of the insect. Dioxabenzofos was reportedly used for

the control of a variety of insect pests on crops such as rice, vegetables, and fruit trees.

However, due to its age and obsolescence, specific and detailed data regarding its application

in agriculture are scarce in publicly available literature.

Mechanism of Action
The primary mechanism of action for Dioxabenzofos is the irreversible inhibition of

acetylcholinesterase (AChE) in the nervous system of insects. This leads to the accumulation

of acetylcholine at the synaptic cleft, causing continuous nerve stimulation, paralysis, and

ultimately, death.
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Figure 1: Simplified signaling pathway of Dioxabenzofos's mechanism of action.

Quantitative Data
Due to the obsolete nature of Dioxabenzofos, comprehensive quantitative data from field trials

are not readily available in contemporary scientific literature. The following table summarizes

the limited toxicological data found.

Data Type Value Organism Source

LD50 (Oral)
Toxic if swallowed

(GHS Category 3)
General [3]

LD50 (Dermal)

Toxic in contact with

skin (GHS Category

3)

General [3]
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Detailed experimental protocols for the application of Dioxabenzofos in agricultural settings

are not available in the reviewed literature. However, a general workflow for evaluating the

efficacy of an insecticide like Dioxabenzofos can be outlined.

Start: Pest Infestation Identified

Prepare Dioxabenzofos Formulation

Control Group
(Untreated Plots)

Application to Test Plots
(e.g., Foliar Spray, Soil Drench)

Monitor Pest Population Density
(e.g., insect counts at intervals)

Collect Efficacy Data
(% mortality, crop damage assessment)

Statistical Analysis of Data

Evaluate Results & Determine Efficacy

End: Report Findings
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Figure 2: General experimental workflow for insecticide efficacy trial.

Protocol for Laboratory Bioassay to Determine Insecticide Efficacy:

A standardized laboratory bioassay protocol, such as the leaf-dip method, would have been a

common procedure to determine the efficacy of Dioxabenzofos against specific insect pests.

Insect Rearing: Maintain a healthy, uniform population of the target insect pest under

controlled laboratory conditions.

Preparation of Insecticide Solutions: Prepare a series of dilutions of the Dioxabenzofos
formulation in an appropriate solvent (e.g., water with a surfactant).

Leaf Preparation: Select uniform, undamaged leaves from the host plant of the target insect.

Application: Dip each leaf into a corresponding insecticide dilution for a standardized period

(e.g., 10-30 seconds). A control group of leaves should be dipped in the solvent only.

Drying: Allow the treated leaves to air-dry completely in a fume hood.

Insect Exposure: Place the dried leaves individually in petri dishes or other suitable

containers. Introduce a set number of target insects (e.g., 10-20) into each container.

Incubation: Maintain the containers under controlled environmental conditions (temperature,

humidity, photoperiod).

Mortality Assessment: Record insect mortality at regular intervals (e.g., 24, 48, and 72 hours)

after exposure.

Data Analysis: Calculate the percentage of mortality for each concentration and determine

the LC50 (lethal concentration to kill 50% of the population) using probit analysis.

Formulations
Information on specific commercial formulations of Dioxabenzofos is limited. As an

organophosphate insecticide, it was likely available in common formulations such as:
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Emulsifiable Concentrates (EC): A liquid formulation containing the active ingredient, a

solvent, and an emulsifier, designed to be mixed with water to form an emulsion for spraying.

Wettable Powders (WP): A dry, powdered formulation containing the active ingredient, a

carrier, and wetting/dispersing agents, intended to be mixed with water to form a suspension

for spraying.

Granules (G): A solid formulation where the active ingredient is coated onto or absorbed into

small, inert granules, typically for soil application.

Target Pests and Application
While specific target pests for Dioxabenzofos on particular crops are not well-documented in

recent literature, organophosphate insecticides of its class were typically used to control a

broad spectrum of chewing and sucking insect pests. Given its mention in the context of rice, it

may have been used against pests such as rice stem borers, leafhoppers, and planthoppers.

On vegetables and fruit trees, it might have targeted aphids, caterpillars, and other common

pests.

Application methods would have been dependent on the formulation and target pest, including

foliar sprays for leaf-feeding insects and soil applications for soil-borne pests.

Conclusion
Dioxabenzofos is an obsolete organophosphate insecticide with limited publicly available data

on its specific agricultural applications. The information presented here is based on the general

properties of organophosphate insecticides and the sparse historical references available. Due

to the lack of detailed efficacy data and application protocols, and its obsolete status, the

practical application of Dioxabenzofos in modern agricultural pest control is not feasible or

recommended. Researchers interested in the historical use of organophosphate insecticides

may find this information of value, but it should not be used as a guide for current pest

management practices.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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